Cas no 101110-06-9 (2,2-diphenyloxolan-3-one)

• Product Name: 2,2-diphenyloxolan-3-one
• CAS No: 101110-06-9
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• CID: 1128413
• PubChem ID: 13266280
• Update Time: 2025-04-20

2,2-diphenyloxolan-3-one Chemical and Physical Properties

Names and Identifiers

• 2,2-diphenyloxolan-3-one
• 101110-06-9
• 3(2H)-Furanone, dihydro-2,2-diphenyl-
• DTXSID60533167

• Inchi： 1S/C16H14O2/c17-15-11-12-18-16(15,13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10H,11-12H2
• InChI Key： BKZCRMAZOMLZFA-UHFFFAOYSA-N
• SMILES： O1CCC(C1(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 238.09942
• Monoisotopic Mass: 238.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes